Cas no 2172574-81-9 (5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172574-81-9
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5859371
• PubChem ID: 165606571
• Update Time: 2025-05-24

5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide
• 2172574-81-9
• EN300-1594114

• Inchi： 1S/C13H22N4O/c1-2-3-4-5-9-17-12(10-7-6-8-10)11(13(14)18)15-16-17/h10H,2-9H2,1H3,(H2,14,18)
• InChI Key： HITWMRDQNDOBSW-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(CCCCCC)N=N1)N

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-Cyclobutyl-1-Hexyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 2172574-81-9)

5-Cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide, with the CAS number 2172574-81-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anti-inflammatory effects. The introduction of cyclobutyl and hexyl groups in the structure further enhances its chemical stability and bioavailability, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole core with a cyclobutyl group at the 5-position and a hexyl group at the 1-position. The triazole ring is a well-known moiety in medicinal chemistry due to its ability to form stable hydrogen bonds and π-stacking interactions with biological targets. The cyclobutyl group adds conformational rigidity and hydrophobicity, while the hexyl chain increases lipophilicity and membrane permeability. These structural features collectively contribute to the compound's enhanced pharmacokinetic properties.

Recent studies have explored the biological activities of 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide has shown promising anti-inflammatory effects. Research conducted at the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide has also been extensively studied. In vitro assays have shown that it exhibits good solubility in both aqueous and organic solvents, which facilitates its absorption and distribution in biological systems. Animal studies have further confirmed its favorable pharmacokinetic properties, including high oral bioavailability and a long half-life. These characteristics make it an attractive candidate for oral administration in clinical settings.

Safety assessments are crucial for any potential therapeutic agent. Preliminary toxicological studies have indicated that 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide has a low toxicity profile at therapeutic doses. In acute toxicity tests conducted in rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to evaluate long-term safety and potential side effects.

The synthesis of 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide has been optimized using modern synthetic methods. One common approach involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the facile introduction of various functional groups onto the triazole core, enabling the synthesis of a wide range of analogs for further biological evaluation.

In conclusion, 5-cyclobutyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172574-81-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antifungal therapy and anti-inflammatory treatments make it an exciting candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.